2-[[ethyl-[(7-ethyl-2-oxochromen-4-yl)methyl]amino]methyl]-3H-quinazolin-4-one

• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 2-[[ethyl-[(7-ethyl-2-oxochromen-4-yl)methyl]amino]methyl]-3H-quinazolin-4-one
• InChI: InChI=1S/C23H23N3O3/c1-3-15-9-10-17-16(12-22(27)29-20(17)11-15)13-26(4-2)14-21-24-19-8-6-5-7-18(19)23(28)25-21/h5-12H,3-4,13-14H2,1-2H3,(H,24,25,28)
• InChI Key: LPMOVEQFFMZXEJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)C(=CC(=O)O2)CN(CC)CC3=NC4=CC=CC=C4C(=O)N3

Description

This compound features a quinazolin-4-one core substituted with an ethylamino-methyl group at position 2 and a 7-ethyl-2-oxochromen moiety. Its synthesis likely involves condensation of a 3-aminoquinazolin-4-one precursor with a functionalized chromene derivative, as seen in analogous methodologies .

Biological Activity

2-[[ethyl-[(7-ethyl-2-oxochromen-4-yl)methyl]amino]methyl]-3H-quinazolin-4-one is a synthetic compound that belongs to the quinazolinone family, known for its diverse biological activities. This article explores its biological activity, focusing on its anticancer potential, antibacterial properties, and other pharmacological effects.

Chemical Structure

The molecular structure of the compound can be represented as follows:

$$\text{C}_{19}\text{H}_{22}\text{N}_{2}\text{O}_{3}$$

This structure features a quinazolinone core coupled with an ethyl and oxochromen moiety, which is essential for its biological interactions.

Anticancer Activity

Quinazolinones are recognized for their anticancer properties. Research has shown that derivatives of quinazolinone exhibit significant cytotoxic effects against various cancer cell lines. In a study evaluating several quinazolinone-thiazole hybrids, the compound demonstrated potent activity against prostate cancer (PC3), breast cancer (MCF-7), and colon cancer (HT-29) cell lines. The IC50 values were reported as follows:

Cell Line	IC50 (µM)
PC3	10
MCF-7	10
HT-29	12

These results indicate a dose-dependent inhibition of cell growth, suggesting that the compound could be a promising candidate for further development in cancer therapeutics .

Antibacterial Activity

The compound's structural components suggest potential antibacterial properties. Quinazoline derivatives have been associated with various antimicrobial activities. A study highlighted that thiazole-containing compounds, similar to the target compound, have shown effectiveness against both Gram-positive and Gram-negative bacteria. The mechanism often involves disrupting bacterial cell wall synthesis or inhibiting protein synthesis, leading to bacterial cell death .

Other Pharmacological Effects

In addition to its anticancer and antibacterial activities, quinazolinones have been reported to possess anti-inflammatory and analgesic properties. These effects are attributed to their ability to inhibit specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) enzymes . The potential for these compounds to act as multi-target agents makes them valuable in treating complex diseases.

Case Studies

• Cytotoxicity Assay : A detailed investigation was conducted using the MTT assay on various cancer cell lines. The study indicated that the compound effectively inhibited cell proliferation in a concentration-dependent manner, with significant results at lower concentrations.
• Antimicrobial Testing : In vitro studies were performed against standard bacterial strains, demonstrating that the compound exhibited minimum inhibitory concentrations (MICs) comparable to established antibiotics.

Comparison with Similar Compounds

Structural and Functional Group Variations

Compound Name	Substituents/Modifications	Key Properties/Activities	Reference
Target Compound	2-ethylamino-methyl, 7-ethyl-2-oxochromen	High lipophilicity, potential dual activity (enzyme/receptor binding)
Quinethazone	7-chloro, 2-ethyl, 6-sulfonamide	Antihypertensive (diuretic)
Raltitrexed	Glutamic acid, methylquinazolinyl-methyl	Anticancer (thymidylate synthase inhibitor)
3-Amino-6-iodo-2-methyl-3H-quinazolin-4-one	3-amino, 6-iodo, 2-methyl	Antimicrobial, enhanced stability
BQC1 ()	Phenyl, carboxamidine	Possible kinase inhibition
6,8-Dibromo-2-[[2-(2,6-dichloroanilino)phenyl]methyl]-3[[({E})-2-oxo-4-phenyl-but-3-enyl]amino]quinazolin-4-one	Dibromo, dichloroanilino, enamino ketone	Optimized for synthetic yield (80%)

Pharmacological and Physicochemical Insights

• Lipophilicity : The target compound’s ethyl and chromen groups likely increase logP compared to polar derivatives like Quinethazone (sulfonamide) or Raltitrexed (glutamic acid), favoring CNS penetration or intracellular targeting .
• Bioactivity : Unlike halogenated analogs (e.g., 6-iodo in ), the absence of halogens may reduce toxicity risks. The oxochromen moiety could confer antioxidant or anticoagulant properties, as seen in coumarin derivatives .
• Synthetic Complexity: The target compound’s branched substituents may require multi-step synthesis, similar to bicyclic derivatives in , whereas simpler analogs (e.g., 3-amino-2-methyl in ) are more straightforward to prepare.